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Abstract
5-(Morpholinomethyl)-2-thiouracil is a synthetic derivative of 2-thiouracil, classified as a

potential antimetabolite of thymine.[1] Its structure combines the pharmacologically relevant

thiouracil core with a morpholinomethyl substituent at the 5-position, a modification intended to

modulate its biological and physicochemical properties. This technical guide provides a

comprehensive overview of the known physicochemical characteristics of 5-
(Morpholinomethyl)-2-thiouracil, detailed experimental protocols for their determination, and

an exploration of its potential biological activities based on its structural class. Due to the

limited availability of specific experimental data for this compound in published literature, this

guide incorporates comparative data from its parent compound, 2-thiouracil, and related

analogs to provide a valuable contextual framework for researchers.

Physicochemical Data
The IUPAC name for this compound is 5-(morpholin-4-ylmethyl)-2-sulfanylidene-1H-pyrimidin-

4-one.[2] It has a molecular formula of C₉H₁₃N₃O₂S and a molecular weight of 227.28 g/mol .[2]

While specific experimental values for properties such as melting point, solubility, pKa, and

logP for 5-(Morpholinomethyl)-2-thiouracil are not extensively reported, the following table
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presents available data for structurally related compounds to serve as a benchmark for

experimental design and evaluation.

Property

5-
(Morpholinom
ethyl)-2-
thiouracil

2-Thiouracil
(Parent
Compound)

6-Methyl-2-
thiouracil

6-Propyl-2-
thiouracil

Melting Point

(°C)

Data not

available

~340

(decomposes)[3]

~330

(decomposes)

Data not

available

Aqueous

Solubility

Data not

available

Very slightly

soluble (1:2000)

[3]

Very slightly

soluble in cold

water; 533.2

mg/L at 25°C[4]

Data not

available

pKa
Data not

available

Data not

available

Data not

available

Data not

available

logP (Calculated)
Data not

available
-0.3[3] -0.2[4] 0.8[5]

Synthesis and Experimental Protocols
This section details the synthetic route for 5-(Morpholinomethyl)-2-thiouracil and provides

standardized protocols for the experimental determination of its key physicochemical

properties.

Synthesis via Mannich Reaction
5-(Morpholinomethyl)-2-thiouracil is synthesized via a Mannich reaction, which involves the

aminoalkylation of an active hydrogen-containing compound.[1][6] In this case, 2-thiouracil is

reacted with formaldehyde and morpholine.[1]
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Reactants

2-Thiouracil

Mannich ReactionFormaldehyde

Morpholine

5-(Morpholinomethyl)-
2-thiouracil
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Grind Sample to
Fine Powder

Pack Sample into
Capillary Tube (2-3 mm)

Place in Melting
Point Apparatus

Heat Slowly
(~1-2 °C/min near MP)

Observe Sample

Record T_initial
(First liquid appears)

Melting starts

Record T_final
(All solid disappears)

Melting complete

Report Melting
Point Range (T_initial - T_final)
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Add Excess Solid
 to Aqueous Buffer (e.g., pH 7.4)

Agitate at Constant
Temperature (e.g., 25°C or 37°C)

Equilibrate for 24-48 hours

Equilibrium Reached?

No

Separate Solid and Liquid
(Centrifugation/Filtration)

Yes

Withdraw Supernatant

Quantify Concentration
(e.g., HPLC, UV-Vis)

Report Solubility (e.g., mg/mL)
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Dissolve Compound in
Water/Co-solvent

Calibrate pH Meter with
Standard Buffers

Add Incremental Volumes
of Titrant (Acid or Base)

Record pH after
Each Addition

Plot pH vs. Volume of Titrant

Identify Inflection Point(s)

Calculate pKa
(pH at half-equivalence point)

Report pKa Value(s)
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Pre-saturate n-Octanol
and Aqueous Buffer

Dissolve Compound in
One Phase

Combine Phases in a
Separatory Funnel

Shake Vigorously to Equilibrate

Allow Phases to Separate

Measure Concentration in
Each Phase (C_oct, C_aq)

Calculate logP =
log10(C_oct / C_aq)

Report logP Value
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Thiouracil-like Activity
(e.g., Antithyroid)

Antimetabolite Activity
(e.g., Anticancer)

5-(Morpholinomethyl)-
2-thiouracil

Thyroid Peroxidase
(TPO)

Inhibits

Thyroid Hormone
Synthesis (T3/T4)

Catalyzes

5-(Morpholinomethyl)-
2-thiouracil

(Thymine Analog)

Nucleotide Synthesis
Enzymes (e.g., Thymidylate Synthase)

Inhibits

DNA Synthesis &
Replication

Incorporated into DNA,
causing damage

Required for

Cell Division

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2002/dt/b202127g
https://pubs.rsc.org/en/content/articlelanding/2002/dt/b202127g
https://pubs.rsc.org/en/content/articlelanding/2002/dt/b202127g
https://www.benchchem.com/product/b1608712
https://pubchem.ncbi.nlm.nih.gov/compound/Thiouracil
https://pubchem.ncbi.nlm.nih.gov/compound/Methylthiouracil
https://pubchem.ncbi.nlm.nih.gov/compound/Propylthiouracil
https://oarjbp.com/sites/default/files/OARJBP-2023-0015.pdf
https://www.benchchem.com/product/b1608712#physicochemical-properties-of-5-morpholinomethyl-2-thiouracil
https://www.benchchem.com/product/b1608712#physicochemical-properties-of-5-morpholinomethyl-2-thiouracil
https://www.benchchem.com/product/b1608712#physicochemical-properties-of-5-morpholinomethyl-2-thiouracil
https://www.benchchem.com/product/b1608712#physicochemical-properties-of-5-morpholinomethyl-2-thiouracil
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1608712?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

